4-[3-(3-nitrophenyl)acryloyl]-3-(2-propyn-1-ylthio)-4H-1,2,4-triazole

• IUPAC Name: (E)-3-(3-nitrophenyl)-1-(3-prop-2-ynylsulfanyl-1,2,4-triazol-4-yl)prop-2-en-1-one
• InChI: InChI=1S/C14H10N4O3S/c1-2-8-22-14-16-15-10-17(14)13(19)7-6-11-4-3-5-12(9-11)18(20)21/h1,3-7,9-10H,8H2/b7-6+
• InChI Key: JPKRENFUAGYWNH-VOTSOKGWSA-N
• Canonical SMILES: C#CCSC1=NN=CN1C(=O)C=CC2=CC(=CC=C2)[N+](=O)[O-]
• Isomeric SMILES: C#CCSC1=NN=CN1C(=O)/C=C/C2=CC(=CC=C2)[N+](=O)[O-]
• Molecular Formula: C14H10N4O3S
• Molecular Weight: 314.32 g/mol

Description

4-[3-(3-nitrophenyl)acryloyl]-3-(2-propyn-1-ylthio)-4H-1,2,4-triazole is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-[3-(3-nitrophenyl)acryloyl]-3-(2-propyn-1-ylthio)-4H-1,2,4-triazole is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in cell growth and division. This inhibition leads to the death of cancer cells and prevents them from spreading.
Biochemical and Physiological Effects:
Studies have shown that 4-[3-(3-nitrophenyl)acryloyl]-3-(2-propyn-1-ylthio)-4H-1,2,4-triazole has several biochemical and physiological effects. The compound has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of tumors, and reduce inflammation. Additionally, it has been found to have low toxicity levels, making it a promising candidate for further research.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-[3-(3-nitrophenyl)acryloyl]-3-(2-propyn-1-ylthio)-4H-1,2,4-triazole in lab experiments is its ability to selectively target cancer cells while leaving healthy cells unharmed. This makes it a promising candidate for developing new cancer treatments. However, one of the limitations of using this compound is that its mechanism of action is not fully understood, which makes it challenging to optimize its use in lab experiments.

Future Directions

There are several future directions for research on 4-[3-(3-nitrophenyl)acryloyl]-3-(2-propyn-1-ylthio)-4H-1,2,4-triazole. One area of research is to further investigate its mechanism of action to optimize its use in cancer treatments. Additionally, researchers could explore its potential applications in other areas, such as inflammation and infectious diseases. Finally, more studies are needed to determine the long-term effects of using this compound, particularly in terms of toxicity.

Synthesis Methods

The synthesis of 4-[3-(3-nitrophenyl)acryloyl]-3-(2-propyn-1-ylthio)-4H-1,2,4-triazole involves the reaction of 3-nitrobenzaldehyde, propargyl bromide, and thiourea in the presence of a base such as sodium hydroxide. This reaction results in the formation of the desired compound. The synthesis method is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

4-[3-(3-nitrophenyl)acryloyl]-3-(2-propyn-1-ylthio)-4H-1,2,4-triazole has potential applications in various fields of scientific research. One of its primary applications is in the field of medicinal chemistry, where it can be used to develop new drugs. The compound has shown promising results in inhibiting the growth of cancer cells and has been studied extensively for its anticancer properties.